![molecular formula C5H4FIN2 B1442118 3-Fluoro-5-iodopyridin-2-amine CAS No. 1321612-85-4](/img/structure/B1442118.png)
3-Fluoro-5-iodopyridin-2-amine
Overview
Description
3-Fluoro-5-iodopyridin-2-amine is a chemical compound with the CAS Number: 1321612-85-4 . It has a molecular weight of 238 and its IUPAC name is this compound . It appears as a yellow to brown solid .
Synthesis Analysis
The synthesis of fluorinated pyridines, such as this compound, often involves the use of nucleophilic fluoride sources like KF and Bu4NF in DMF or DMSO at higher temperatures . The Baltz-Schiemann reaction has been applied for the synthesis of related compounds .Molecular Structure Analysis
The InChI code for this compound is 1S/C5H4FIN2/c6-4-1-3(7)2-9-5(4)8/h1-2H, (H2,8,9) and the InChI key is XPNGNBJTVDMHEA-UHFFFAOYSA-N . This information can be used to generate a 3D structure of the molecule for further analysis .Physical And Chemical Properties Analysis
This compound is a yellow to brown solid . It has a molecular weight of 238 . The compound has a high GI absorption, is BBB permeant, and is not a P-gp substrate . It has a consensus Log Po/w of 1.65, indicating its lipophilicity . Its water solubility is calculated to be 0.603 mg/ml .Scientific Research Applications
Homogeneous Catalytic Aminocarbonylation
3-Fluoro-5-iodopyridin-2-amine is used in the homogeneous catalytic aminocarbonylation of nitrogen-containing iodo-heteroaromatics. This process involves palladium-catalysed reactions to synthesize N-substituted nicotinamides and 3-pyridyl-glyoxylamides, derivatives of potential biological importance. Elevated carbon monoxide pressure facilitates the synthesis of 3-pyridyl-glyoxylamides in acceptable yields, showcasing the compound's utility in synthesizing biologically relevant molecules (Takács et al., 2007).
Structural Manifold Creation
The compound plays a crucial role in the creation of structural manifolds from a common precursor, emphasizing its significance in the manufacturing processes of industrial pesticides. Its conversion into various halopyridines underlines the compound's versatility in synthesizing diverse chemical structures, which are pivotal for further chemical manipulations (Schlosser & Bobbio, 2002).
Chemoselective Amination
This compound demonstrates its utility in chemoselective amination, where specific reaction conditions lead to selective substitution reactions. This showcases the compound's adaptability in synthetic chemistry, providing a pathway for the targeted synthesis of dihalo adducts under different conditions (Stroup et al., 2007).
Catalyst-Free Amination
The compound is also involved in catalyst-free amination reactions with adamantane amines, illustrating its reactivity and efficiency in the absence of catalysis. This provides a greener alternative for the synthesis of N-(pyridin-2-yl) derivatives, expanding its applicability in sustainable chemical practices (Abel et al., 2015).
Safety and Hazards
The compound is labeled with the signal word “Warning” and has hazard statements H315, H319, H335 . These indicate that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary statements include P261, P305, P338, P351, which advise avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes: rinse cautiously with water for several minutes .
Future Directions
Fluorinated pyridines, including 3-Fluoro-5-iodopyridin-2-amine, have potential applications in various fields due to their unique properties . They are particularly interesting in the development of new pharmaceuticals and agrochemicals . Additionally, methods for the synthesis of F18 substituted pyridines for local radiotherapy of cancer and other biologically active compounds are also being explored .
Mechanism of Action
The compound’s mode of action, like many other chemicals, would depend on its structure and the specific biological target it interacts with. It could potentially interact with various enzymes or receptors in the body, leading to changes in cellular functions .
The biochemical pathways affected by this compound would depend on its specific target. For example, if it targets an enzyme involved in a particular metabolic pathway, it could potentially inhibit or enhance that pathway .
Pharmacokinetics, which includes absorption, distribution, metabolism, and excretion (ADME) of a compound, would be influenced by various factors such as the compound’s chemical properties, route of administration, and the individual’s health status .
The result of the compound’s action would depend on its mode of action and the biochemical pathways it affects. It could potentially lead to changes in cellular functions, physiological responses, or health outcomes .
The action environment of the compound refers to the conditions under which the compound exerts its effects. Factors such as pH, temperature, and the presence of other molecules could influence the compound’s stability, efficacy, and action .
Properties
IUPAC Name |
3-fluoro-5-iodopyridin-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H4FIN2/c6-4-1-3(7)2-9-5(4)8/h1-2H,(H2,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPNGNBJTVDMHEA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC(=C1F)N)I | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H4FIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.00 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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